Cas no 2171216-03-6 (4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylbenzoic acid)

• Product Name: 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylbenzoic acid
• CAS No: 2171216-03-6
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 6281434
• PubChem ID: 165528371
• Update Time: 2025-06-12

4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylbenzoic acid
• 2171216-03-6
• 4-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-3-methylbenzoic acid
• EN300-1497803

• Inchi： 1S/C28H28N2O5/c1-3-8-25(26(31)29-24-14-13-18(27(32)33)15-17(24)2)30-28(34)35-16-23-21-11-6-4-9-19(21)20-10-5-7-12-22(20)23/h4-7,9-15,23,25H,3,8,16H2,1-2H3,(H,29,31)(H,30,34)(H,32,33)/t25-/m1/s1
• InChI Key： LUPBKTWBNTWIDY-RUZDIDTESA-N
• SMILES： O(C(N[C@@H](C(NC1C=CC(C(=O)O)=CC=1C)=O)CCC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 105Ų

Additional information on 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylbenzoic acid

Recent Advances in the Study of 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylbenzoic acid (CAS: 2171216-03-6)

The compound 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylbenzoic acid (CAS: 2171216-03-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in peptide synthesis and drug development. Recent studies have explored its potential applications in targeted drug delivery, enzyme inhibition, and as a building block for novel therapeutic agents.

One of the key areas of research focuses on the compound's role in solid-phase peptide synthesis (SPPS). The fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group in the molecule is widely used for its stability and ease of removal under mild conditions. Recent advancements have demonstrated that 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylbenzoic acid can enhance the efficiency of peptide chain elongation, reducing side reactions and improving yields. These findings are particularly relevant for the production of complex peptides with potential therapeutic applications.

In addition to its utility in peptide synthesis, this compound has been investigated for its potential as a protease inhibitor. Preliminary studies suggest that its structural configuration may allow it to bind selectively to specific enzyme active sites, making it a promising candidate for the development of new antiviral and anticancer drugs. Researchers have employed molecular docking simulations and in vitro assays to validate these hypotheses, with encouraging results indicating high binding affinity and low cytotoxicity.

Another notable application of 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylbenzoic acid is in the field of bioconjugation. Its carboxylic acid functional group enables facile coupling with various biomolecules, such as proteins and nucleic acids, facilitating the creation of hybrid systems for diagnostic and therapeutic purposes. Recent work has highlighted its use in the development of antibody-drug conjugates (ADCs), where it serves as a linker to attach cytotoxic payloads to monoclonal antibodies.

Despite these promising developments, challenges remain in optimizing the synthesis and scalability of this compound. Researchers are actively exploring novel catalytic methods and greener solvents to improve the overall efficiency and sustainability of its production. Furthermore, ongoing studies aim to elucidate its pharmacokinetic and pharmacodynamic properties to better understand its in vivo behavior and potential side effects.

In conclusion, 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylbenzoic acid (CAS: 2171216-03-6) represents a versatile and valuable tool in modern chemical biology and pharmaceutical research. Its applications span from peptide synthesis to drug development, with ongoing studies continuing to uncover new possibilities. As the field advances, this compound is expected to play an increasingly important role in the discovery and optimization of next-generation therapeutics.